2,4-bis[(4-fluorobenzyl)oxy]benzaldehyde

• IUPAC Name: 2,4-bis[(4-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C21H16F2O3/c22-18-6-1-15(2-7-18)13-25-20-10-5-17(12-24)21(11-20)26-14-16-3-8-19(23)9-4-16/h1-12H,13-14H2
• InChI Key: QNUKBXVCDKLXCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC(=C(C=C2)C=O)OCC3=CC=C(C=C3)F)F
• Molecular Formula: C21H16F2O3
• Molecular Weight: 354.3 g/mol

Description

2,4-bis[(4-fluorobenzyl)oxy]benzaldehyde, commonly known as FBBOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FBBOB is a versatile compound that can be synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of FBBOB depends on its application. In medicinal chemistry, FBBOB has been reported to induce apoptosis in cancer cells by activating the caspase pathway. In pharmacology, FBBOB has been shown to modulate the release of neurotransmitters and to have anxiolytic and antidepressant effects. The exact mechanism of action of FBBOB in material science is still under investigation.
Biochemical and Physiological Effects:
FBBOB has been shown to have various biochemical and physiological effects depending on its application. In medicinal chemistry, FBBOB has been reported to inhibit the growth of cancer cells and to have antiviral and antibacterial properties. In pharmacology, FBBOB has been shown to have anxiolytic and antidepressant effects and to modulate the release of neurotransmitters. In material science, FBBOB has been shown to have potential use in organic electronics and as a building block for supramolecular structures.

Advantages and Limitations for Lab Experiments

FBBOB has several advantages for lab experiments, including its versatility, ease of synthesis, and potential applications in various fields. However, FBBOB also has limitations, including its low solubility in water and potential toxicity.

Future Directions

There are several future directions for FBBOB research, including investigating its potential use in drug development, exploring its effect on different types of cancer cells, and studying its potential use in material science. Additionally, further research is needed to determine the exact mechanism of action of FBBOB in different applications and to address its limitations in lab experiments.
In conclusion, FBBOB is a versatile compound that has shown promising results in scientific research. Its potential applications in various fields make it a valuable compound for further investigation. However, more research is needed to determine its exact mechanism of action and to address its limitations in lab experiments.

Scientific Research Applications

FBBOB has shown potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, FBBOB has been studied for its anticancer, antiviral, and antibacterial properties. In pharmacology, FBBOB has been studied for its effect on the nervous system and as a potential drug candidate for various diseases. In material science, FBBOB has been studied for its potential use in organic electronics and as a building block for supramolecular structures.